6-Bromo-5-(2-oxopropyl)benzo[d]oxazol-2(3H)-one

Specification

• Molecular Formula: C10H8BrNO3
• Molecular Weight: 270.08 g/mol
• IUPAC Name: 6-bromo-5-(2-oxopropyl)-3H-1,3-benzoxazol-2-one
• Standard InChI: InChI=1S/C10H8BrNO3/c1-5(13)2-6-3-8-9(4-7(6)11)15-10(14)12-8/h3-4H,2H2,1H3,(H,12,14)
• Standard InChI Key: FCVRRNIBBFAAPT-UHFFFAOYSA-N
• SMILES: CC(=O)CC1=CC2=C(C=C1Br)OC(=O)N2
• Canonical SMILES: CC(=O)CC1=CC2=C(C=C1Br)OC(=O)N2

Introduction

6-Bromo-5-(2-oxopropyl)benzo[d]oxazol-2(3H)-one is a chemical compound with the CAS number 1398496-40-6. It belongs to the class of benzoxazolones, which are known for their diverse applications in organic synthesis and pharmaceutical research. This compound is specifically used in research settings due to its unique structural properties.

Synthesis and Applications

The synthesis of 6-Bromo-5-(2-oxopropyl)benzo[d]oxazol-2(3H)-one typically involves complex organic reactions, often requiring specific conditions to achieve high yields. This compound is primarily used as a building block in organic synthesis, particularly in the development of pharmaceuticals and other biologically active molecules.

Applications in Research

• Pharmaceutical Research: It serves as an intermediate in the synthesis of compounds with potential therapeutic properties.

• Organic Synthesis: Its unique structure makes it a valuable precursor for synthesizing complex molecules.

Storage and Handling

• Storage Conditions: Recommended to be stored at room temperature or refrigerated conditions, depending on the supplier's guidelines.

• Handling Precautions: Due to its chemical nature, handling requires appropriate safety measures, including protective clothing and gloves.

Safety and Hazard Information

• Hazard Statements: H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation).

• Precautionary Statements: P264 (wash hands thoroughly after handling), P280 (wear protective gloves/eye protection), P305+P351+P338 (if in eyes: rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing), P337+P313 (if eye irritation persists: get medical advice/attention).

Data Table

Property	Value
CAS Number	1398496-40-6
Molecular Formula	C10H8BrNO3
Molecular Weight	270.08 g/mol
Purity	95% - 97%
Storage Conditions	Room Temperature or Refrigerated